Cas no 1805647-50-0 (Methyl 6-chloro-2,3-difluorobenzoate)

• Product Name: Methyl 6-chloro-2,3-difluorobenzoate
• CAS No: 1805647-50-0
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• CID: 4953847
• Update Time: 2025-05-25

Methyl 6-chloro-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-2,3-difluorobenzoate

• Inchi： 1S/C8H5ClF2O2/c1-13-8(12)6-4(9)2-3-5(10)7(6)11/h2-3H,1H3
• InChI Key： FGQMNINFLPRZDD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 6-chloro-2,3-difluorobenzoate

Recent Advances in the Application of Methyl 6-chloro-2,3-difluorobenzoate (CAS: 1805647-50-0) in Chemical Biology and Pharmaceutical Research

Methyl 6-chloro-2,3-difluorobenzoate (CAS: 1805647-50-0) is a fluorinated benzoate derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a versatile building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role as a key intermediate in the synthesis of bioactive compounds targeting various diseases.

One of the most significant applications of Methyl 6-chloro-2,3-difluorobenzoate is in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into benzoate derivatives has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of selective FGFR (fibroblast growth factor receptor) inhibitors, which exhibited promising activity against several cancer cell lines. The researchers attributed the improved pharmacokinetic properties of these inhibitors to the strategic incorporation of the difluorobenzoate moiety.

In addition to its role in oncology, Methyl 6-chloro-2,3-difluorobenzoate has been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier, combined with its favorable physicochemical properties, makes it an attractive candidate for the design of neuroactive agents. A recent preprint on bioRxiv detailed its use in the synthesis of novel GABA-A receptor modulators, which showed enhanced efficacy in preclinical models of epilepsy and anxiety disorders. The study emphasized the importance of the chloro and fluoro substituents in optimizing receptor binding and reducing off-target effects.

From a synthetic chemistry perspective, Methyl 6-chloro-2,3-difluorobenzoate has been employed in innovative coupling reactions and catalytic transformations. A 2024 publication in Advanced Synthesis & Catalysis reported its successful use in palladium-catalyzed cross-coupling reactions to construct complex biaryl systems, which are prevalent in many pharmaceutical compounds. The electron-withdrawing nature of the fluorine atoms was found to facilitate oxidative addition steps, thereby improving reaction yields and selectivity.

Ongoing research continues to explore the full potential of Methyl 6-chloro-2,3-difluorobenzoate in drug discovery. Current investigations include its application in PROTAC (proteolysis targeting chimera) technology, where it serves as a linker between target-binding and E3 ligase-binding moieties. Preliminary results suggest that the compound's stability and modularity make it particularly suitable for this emerging therapeutic strategy. Furthermore, computational studies are being conducted to predict its reactivity patterns and optimize its use in diverse synthetic pathways.

In conclusion, Methyl 6-chloro-2,3-difluorobenzoate (CAS: 1805647-50-0) represents a valuable tool in modern medicinal chemistry, with demonstrated applications in multiple therapeutic areas and synthetic methodologies. Its unique combination of halogen and fluorine substituents offers distinct advantages in molecular design, positioning it as a compound of significant interest for future pharmaceutical development. As research progresses, we anticipate seeing more innovative applications of this versatile building block in the design of next-generation therapeutics.